N-([2,3'-bipyridin]-5-ylmethyl)-2-(benzylthio)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[(6-pyridin-3-ylpyridin-3-yl)methyl]acetamide
• InChI: InChI=1S/C20H19N3OS/c24-20(15-25-14-16-5-2-1-3-6-16)23-12-17-8-9-19(22-11-17)18-7-4-10-21-13-18/h1-11,13H,12,14-15H2,(H,23,24)
• InChI Key: FMIGHHVUSZNELJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NCC2=CN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C20H19N3OS
• Molecular Weight: 349.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the coupling of a 2,3’-bipyridyl-5-methylamine with a 2-(benzylthio)acetyl chloride, but this is purely speculative based on the name of the compound. The actual synthesis could be different and would depend on various factors.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Acetamides, in general, can participate in various reactions including acylation, deamination, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. These properties could include melting point, boiling point, solubility in various solvents, stability under different conditions, etc.

Scientific Research Applications

Synthesis and Chemical Properties

Research has explored the synthesis of novel derivatives involving N-([2,3'-bipyridin]-5-ylmethyl)-2-(benzylthio)acetamide and their antimicrobial activity. The studies demonstrate innovative synthetic routes leading to compounds with promising biological activities. For instance, the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles has been investigated, leading to the synthesis of compounds displaying good antimicrobial activity (Asmaa M. Fahim & Eman H. I. Ismael, 2019). Additionally, synthesis routes have been developed for creating corrosion inhibitors based on acetamide derivatives, showing significant potential in material protection applications (A. Yıldırım & M. Çetin, 2008).

Biological Activities and Pharmacological Potential

Several studies focus on the modification of acetamide derivatives to explore their pharmacological potentials, such as anticancer activities. For example, KC-180-2, a compound within this chemical class, has been identified as having dual mechanisms of action against cancer cells, highlighting the versatility and therapeutic potential of these molecules (Jian Peng et al., 2022). Another study aimed at creating sensitive imaging agents for brain receptors, synthesized derivatives that showed promise in vivo, further underscoring the diverse applications of these compounds in medical research (E. Briard et al., 2008).

Mechanism of Action

The mechanism of action would depend on the application of this compound. For example, if it’s used as a drug, the mechanism of action would depend on the biological target of the drug.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety measures.